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Compound of Interest

Compound Name: NI-42

Cat. No.: B609569

Technical Support Center: NI-42 Alloy

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
minimizing thermal stress in NI-42 alloy components during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is NI-42 alloy and why is it used in our research equipment?

NI-42, also known as Nilo® 42 or Invar® 42, is a nickel-iron alloy containing 42% nickel.[1][2][3]
It is classified as a controlled-expansion alloy because it exhibits a low and nearly constant
coefficient of thermal expansion from room temperature up to about 300°C (570°F).[1][3][4][5]
[6][7][8] This property is crucial in applications where dimensional stability is critical over a
range of temperatures, such as in glass-to-metal and ceramic-to-metal seals commonly found
in laboratory equipment.[3][9][10] Its thermal expansion characteristics are a good match for
materials like silicon, alumina, and beryllia.[10][11]

Q2: What causes thermal stress in NI-42 components?

Thermal stress in NI-42 components, as in any material, arises from restrained thermal
expansion or contraction. Although NI-42 has a low coefficient of thermal expansion, stress can
still be induced by:

o Rapid Temperature Changes: Sudden heating or cooling can create a temperature gradient
across the component, causing different parts to expand or contract at different rates.[12]
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o Mismatched Materials: When NI-42 is bonded to a material with a significantly different
coefficient of thermal expansion, temperature fluctuations will cause stress at the interface.

e Residual Stresses: Stresses can be introduced during the manufacturing or assembly of the
components. Cold working, for instance, can distort the thermal expansion coefficients and
introduce internal stresses.[13]

Q3: How can | identify a thermal stress fracture in an NI-42 component?

Identifying a thermal stress fracture involves visual inspection. These fractures typically
originate at the edges or points of high stress concentration and can propagate inwards.[12] In
glass or ceramic components sealed with NI-42, a crack originating from the seal interface is a
strong indicator of thermal stress failure.

Troubleshooting Guides
Problem: Component fractures during thermal cycling.

Possible Cause: High residual stress from fabrication or excessive thermal gradients during the
experiment.

Solution:

o Stress Relief Annealing: If you suspect residual stress, an annealing heat treatment can be
performed. This process involves heating the component to a specific temperature, holding it
there, and then slowly cooling it to relieve internal stresses.[14][15]

o Controlled Heating and Cooling: Ramping the temperature up and down at a slower,
controlled rate during your experiment can minimize thermal gradients across the
component.

Problem: Failure at the glass or ceramic-to-metal seal.

Possible Cause: A mismatch in the coefficient of thermal expansion between the NI-42 alloy
and the sealed material, or improper sealing procedures.

Solution:
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o Material Compatibility Check: Verify that the grade of glass or ceramic is compatible with the
thermal expansion characteristics of NI-42.

o Oxidation Treatment: For a strong glass-to-metal seal, a uniform and dense oxide layer on
the NI-42 surface is crucial. This can be achieved by heating the component in the air before
sealing.[11]

Data Presentation

Table 1: Thermal Properties of NI-42 Alloy

Property Value

Coefficient of Thermal Expansion (30 — 300°C) 4.0-4.7 x107° /°C[16][17]

Coefficient of Thermal Expansion (30 — 450°C) 6.7 — 7.4 x 1078 /°C[16][17]

Thermal Conductivity (at 20°C) 10.5 - 14.7 W/m-K[11][16][18][19]
Melting Range 1425 - 1435 °C[16]
Curie Temperature 380 °C[16][17]

Table 2: Mechanical Properties of Annealed NI-42 Alloy

Property Value

Tensile Strength 490 - 515 MPa[1][4][19]
Yield Strength (0.2% Offset) 250 MPa[1][4]
Elongation 35 - 43 %[1][19]
Modulus of Elasticity 145 - 150 GPa[4][16][19]

Experimental Protocols

Protocol 1: Stress Relief Annealing of NI-42 Components
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This protocol describes a general procedure for relieving residual stresses in NI-42
components.

Objective: To reduce internal stresses introduced during manufacturing or processing.

Materials:

¢ NI-42 component

o High-temperature furnace with a controlled atmosphere (dry hydrogen or vacuum is
recommended to prevent oxidation)[10]

Procedure:

Preparation: Clean the NI-42 component thoroughly to remove any contaminants.

e Heating: Place the component in the furnace. Heat the furnace to a temperature between
850°C and 1000°C (1560°F and 1830°F).[13] A common intermediate stress relief anneal
can be performed at approximately 788°C (1450°F) for about 30 minutes.[10]

e Soaking: Hold the component at the selected temperature. The soaking time will depend on
the thickness of the component, but 30 minutes to 1 hour is a typical duration.[11]

e Cooling: Slowly cool the component in the furnace to approximately 200°C at a maximum
rate of 5°C/min before air cooling.[11]

Visualizations
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Caption: Causes and effects of thermal stress in NI-42 components.
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Caption: Workflow for stress relief annealing of NI-42 components.
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Caption: Decision tree for troubleshooting thermal stress issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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